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Compound of Interest |

2,2-Dibromo-6-methoxy-1-
Compound Name:

indanone
CAS No.: 62015-81-0
Cat. No.: B13799939

Get Quote

2,2-Dibromo-6-methoxy-1-indanone is a bifunctional a,a-dihalocarbonyl compound that

serves as a privileged scaffold and a versatile building block in modern organic synthesis.[1] Its
structure, featuring a geminal dibromo group adjacent to a carbonyl on an indanone framework,
imparts a unique and potent reactivity profile. This guide provides an in-depth exploration of the
synthesis, core chemical behaviors, and synthetic applications of this valuable intermediate,
offering field-proven insights for researchers, scientists, and professionals in drug development.
The strategic placement of the bromine atoms activates the molecule for a range of
transformations, including reductive dehalogenations, classic rearrangement reactions, and as
a precursor to other valuable synthons.

The indanone core itself is a common motif in numerous biologically active compounds and
natural products, making its derivatives, such as the title compound, of significant interest.[2][3]
[4] Understanding the causality behind the experimental choices in its reactions is key to
harnessing its full synthetic potential.
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Chemical Properties

2,2-Dibromo-6-methoxy-2,3-dihydro-1H-inden-1-

IUPAC Name
one
Molecular Formula C10HsBr20:2
Molecular Weight 320.00 g/mol
Not readily available; parent 2,2-Dibromo-1-
CAS Number ' _
indanone is 7749-02-2[5]
Appearance Typically a solid crystalline powder

Synthesis: Accessing the Key Intermediate

The most direct and common method for preparing 2,2-Dibromo-6-methoxy-1-indanone is
through the acid-catalyzed a-halogenation of its parent ketone, 6-methoxy-1-indanone. This
reaction proceeds via an enol intermediate, which then acts as a nucleophile, attacking
molecular bromine.[6] The presence of two a-hydrogens allows for a double substitution to
yield the gem-dibromo product.

The choice of an acid catalyst is crucial as it facilitates the tautomerization to the enol form,
which is the rate-determining step of the reaction.[6] Solvents like acetic acid are often
employed as they can both dissolve the starting materials and participate in the proton
transfers required for the mechanism.

a-Halogenation

[G-Methoxy-l-indanone) 2 Br2, H+(cat.)Acetic Acid g 2,2-Dibromo-6-methoxy-1-indanone

Click to download full resolution via product page

Figure 1: Synthesis of the title compound via a-halogenation.

Experimental Protocol: Synthesis of 2,2-Dibromo-6-
methoxy-1-indanone

Objective: To synthesize 2,2-Dibromo-6-methoxy-1-indanone from 6-methoxy-1-indanone.
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Materials:

e 6-Methoxy-1-indanone (1.0 eq)

e Bromine (Br2) (2.1 eq)

» Glacial Acetic Acid

» Round-bottom flask with magnetic stirrer
e Dropping funnel

* Ice bath

Procedure:

o Setup: Dissolve 6-methoxy-1-indanone in glacial acetic acid in a round-bottom flask
equipped with a magnetic stirrer. Cool the flask in an ice bath to 0-5 °C.

» Bromine Addition: In a dropping funnel, prepare a solution of bromine in glacial acetic acid.
Add this solution dropwise to the stirred indanone solution over 30-60 minutes. The key is to
maintain the temperature below 10 °C to control the reaction rate and minimize side
products. The disappearance of the bromine's reddish-brown color indicates its consumption.

o Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture
to stir at room temperature for 2-4 hours, or until TLC analysis indicates the complete
consumption of the starting material.

o Workup: Carefully pour the reaction mixture into a beaker containing ice water. The product
will precipitate as a solid.

« |solation: Collect the solid product by vacuum filtration and wash it thoroughly with cold water
to remove any residual acetic acid and salts.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system, such as ethanol/water, to yield the final 2,2-Dibromo-6-methoxy-1-indanone.
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Core Reactivity Profile: A Tale of Two Bromines

The chemical behavior of 2,2-Dibromo-6-methoxy-1-indanone is dominated by the gem-
dibromo ketone functionality. This arrangement opens pathways for reductive processes and
elegant molecular rearrangements.

Reductive Dehalogenation

The removal of the bromine atoms can be controlled to yield either the mono-bromo ketone or
the parent ketone. This reaction typically involves a reducing agent that facilitates the cleavage
of the C-Br bond.

e Mechanism: The reduction of a-halo ketones can proceed through one- or two-electron
transfer mechanisms, depending on the reducing agent.[7] This process generates a metal
enolate intermediate in a site-specific manner. In the presence of a proton source (like a
protic solvent), this enolate is quenched to form the dehalogenated ketone.[7]

» Selective Monodehalogenation: Reagents can be chosen to selectively remove a single
bromine atom, yielding 2-bromo-6-methoxy-1-indanone. This is a valuable intermediate in its
own right, for instance, in the synthesis of a,3-unsaturated ketones via elimination.[1]

o Complete Dehalogenation: Stronger reducing conditions or stoichiometric amounts of certain
reagents like hydroiodic acid can remove both bromine atoms, regenerating the parent 6-
methoxy-1-indanone.[8] This can be useful for protecting the a-position during other
transformations on the molecule.

The Favorskii Rearrangement: A Sighature Reaction

The Favorskii rearrangement is arguably the most significant reaction of a-halo ketones, and
2,2-Dibromo-6-methoxy-1-indanone is a prime substrate.[9] This reaction involves treating
the halo ketone with a base, leading to a rearranged carboxylic acid derivative through a ring-
contraction mechanism.[10][11]

Causality of the Mechanism:

e Enolate Formation: The base (e.g., hydroxide or alkoxide) abstracts an acidic a'-proton (from
the CHz group at position 3) to form an enolate. This occurs on the side of the ketone away
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from the halogens.[9][12]

o Cyclopropanone Intermediate: The resulting enolate undergoes an intramolecular
nucleophilic attack, displacing one of the bromide ions to form a highly strained bicyclic
cyclopropanone intermediate.[12][13]

e Nucleophilic Attack: The nucleophilic base (e.g., OH™) attacks the carbonyl carbon of the
cyclopropanone.

e Ring Opening: The resulting tetrahedral intermediate collapses, and the strained three-
membered ring opens to form a more stable carbanion. The ring opening typically occurs to
yield the more stable (less substituted) carbanion.[12]

» Protonation: The carbanion is rapidly protonated by the solvent to yield the final product.

The outcome is a cyclopentane carboxylic acid derivative, representing a formal contraction of
the indanone's six-membered aromatic-fused ring system, which is not what happens here.
The five-membered ring of the indanone contracts. For a cyclic a-halo ketone, the result is a
new ring with one fewer carbon atom.[9][10]
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Figure 2: Mechanism of the Favorskii Rearrangement.
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Experimental Protocol: Favorskii Rearrangement of 2,2-
Dibromo-6-methoxy-1-indanone

Objective: To synthesize a ring-contracted carboxylic acid via the Favorskii rearrangement.

Materials:

2,2-Dibromo-6-methoxy-1-indanone (1.0 eq)

Potassium Hydroxide (KOH) or Sodium Methoxide (NaOMe) (3.0 eq or more)
Solvent: Water/Dioxane mixture for KOH, or Methanol for NaOMe
Round-bottom flask with reflux condenser and magnetic stirrer

Hydrochloric Acid (HCI) for acidification

Procedure:

Setup: Dissolve the dibromo-indanone in the chosen solvent system (e.g., aqueous dioxane)
in a round-bottom flask.

Base Addition: Add the base (e.g., a solution of KOH in water) to the flask.

Reaction: Heat the mixture to reflux and maintain for several hours. The progress of the
reaction can be monitored by TLC. The highly strained cyclopropanone intermediate is
formed and consumed in situ.[12]

Cooling and Acidification: After the reaction is complete, cool the mixture to room
temperature. If an ester was formed (using NaOMe), it can be isolated or hydrolyzed at this
stage. For the carboxylic acid, carefully acidify the cooled basic solution with concentrated
HCI until the pH is ~1-2.

Extraction: The acidic aqueous layer is then extracted several times with an organic solvent
like ethyl acetate.

Isolation: The combined organic layers are dried over anhydrous sodium sulfate, filtered, and
the solvent is removed under reduced pressure to yield the crude carboxylic acid product.
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 Purification: The product can be further purified by recrystallization or column
chromatography.

Synthetic Applications and Outlook

The reactivity of 2,2-Dibromo-6-methoxy-1-indanone makes it a powerful tool for molecular
architecture. Its primary applications stem directly from its core reactivity:

e Access to Strained Ring Systems: The Favorskii rearrangement provides an elegant route to
cyclopentane derivatives, which can be challenging to synthesize otherwise.[10]

e Precursor to Unsaturated Systems: Selective mono-dehalogenation followed by base-
induced elimination is a standard method for introducing a,B-unsaturation into carbonyl
compounds.[6]

» Controlled Functionalization: Reductive dehalogenation generates specific enolates, allowing
for subsequent stereocontrolled alkylation or aldol reactions at the a-position.[7]

In conclusion, 2,2-Dibromo-6-methoxy-1-indanone is more than a simple halogenated
ketone; it is a strategic intermediate whose reactivity can be precisely controlled by the choice
of reagents and conditions. Its ability to undergo dehalogenation and rearrangement makes it a
cornerstone for the synthesis of complex indanone derivatives and novel carbocyclic
frameworks, ensuring its continued relevance in the fields of medicinal chemistry and materials
science.
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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